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Compound of Interest

Compound Name: 5-AlQ

Cat. No.: B113303

For Immediate Release — This document provides essential, imnmediate safety and logistical
information for the proper disposal of 5-Aminoisoquinoline (5-AlQ), a crucial compound in
various research and development applications. Adherence to these procedural, step-by-step
guidelines is vital for ensuring the safety of laboratory personnel and maintaining environmental
compliance. By providing this information, we aim to become the preferred source for
laboratory safety and chemical handling, fostering a deep trust with researchers, scientists, and
drug development professionals that extends beyond the product itself.

Immediate Safety and Hazard Profile

5-Aminoisoquinoline (5-AlQ) is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data, 5-AlQ is classified as harmful if
swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause skin and serious
eye irritation.[1][3] Therefore, all handling and disposal procedures must be conducted with
appropriate personal protective equipment (PPE) and in a designated, well-ventilated area.

Quantitative Hazard and Disposal Information

To facilitate a quick and clear understanding of the hazards and disposal requirements, the
following table summarizes key quantitative and qualitative data for 5-AlQ.
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Property Data Reference
CAS Number 1125-60-6 [4]
Molecular Formula CoHsNz2 [31[4]
Molecular Weight 144.17 g/mol [4]
Appearance Dark yellow powder/solid [2]

Melting Point 125-128 °C [31[4]

GHS Hazard Statements

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH332:
Harmful if inhaledH335: May

cause respiratory irritation

[1](21[3]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal
plant.[2] Do not let this
chemical enter the
environment.[1] Absorb spills
with inert material and place in
a suitable, closed container for
disposal.[1][5]

[1](21[5]

Detailed Disposal Protocol

The proper disposal of 5-AlQ is a critical final step in its lifecycle. The following protocol

outlines the necessary steps for safe and compliant disposal.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure that the following PPE is worn:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[5][6]
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o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[1][5]

» Skin and Body Protection: A laboratory coat and appropriate protective clothing to prevent
skin exposure.[1][5]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA
or European Standard EN 149 approved respirator.[2][5]

Step 2: Waste Identification and Segregation

All waste streams containing 5-AlQ must be treated as hazardous waste.[7][8] This includes:

Unused or expired 5-AlQ solid compound.
e Solutions containing dissolved 5-AlQ.

o Contaminated laboratory materials, such as pipette tips, weighing boats, gloves, and
absorbent pads.

o Empty containers that previously held 5-AlQ. These should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste.[7]

Segregate 5-AlQ waste from other incompatible waste streams to prevent dangerous chemical
reactions.[9] Specifically, store it separately from acids and oxidizing agents.[9]

Step 3: Waste Collection and Containment

e Solid Waste: Collect solid 5-AlQ waste and contaminated materials in a clearly labeled, leak-
proof container with a secure lid.[1][10] The container must be compatible with the chemical.

» Liquid Waste: Collect liquid waste containing 5-AlQ in a separate, sealed, and appropriately
labeled waste container.[10] Do not overfill waste containers.

e Sharps: Any sharps contaminated with 5-AlQ must be disposed of in a designated sharps
container.[10]

Step 4: Labeling and Storage
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All hazardous waste containers must be clearly and accurately labeled.[8][9] The label should
include:

The words "Hazardous Waste".[8]

The full chemical name: "5-Aminoisoquinoline”.[8]

The associated hazard warnings (e.g., "Harmful," "Irritant™).

The date when the waste was first added to the container.

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area
(SAA).[9][11] This area should be at or near the point of generation and away from general
laboratory traffic.[11]

Step 5: Final Disposal

Under no circumstances should 5-AlQ or its containers be disposed of in the regular trash or
poured down the drain.[7][12]

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[6]
These entities are equipped to handle and dispose of chemical waste in a safe and
environmentally compliant manner.

Experimental Workflow for Disposal

Caption: Workflow for the safe disposal of 5-AlQ waste.

This comprehensive guide provides the necessary information for the safe and compliant
disposal of 5-Aminoisoquinoline. By following these procedures, researchers can minimize
risks to themselves and the environment, ensuring a safe and responsible laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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